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Compound of Interest

Compound Name:
6-Ethoxy-2-

mercaptobenzothiazole

Cat. No.: B156553 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 6-Ethoxy-2-
mercaptobenzothiazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 6-Ethoxy-2-mercaptobenzothiazole, a versatile heterocyclic compound. It is

utilized as a reagent in the synthesis of pharmacologically active molecules, including N-

terminal kinase inhibitors, and serves as a matrix in matrix-assisted laser desorption mass

spectrometry (MALDI-MS) for the mass determination of biomolecules[1][2][3][4]. This

document details its key physical and chemical characteristics, outlines the experimental

protocols for their determination, and presents relevant spectral data.

Physicochemical Properties
The fundamental physicochemical properties of 6-Ethoxy-2-mercaptobenzothiazole (CAS

Number: 120-53-6) are summarized below. These properties are crucial for its handling,

application in synthesis, and for understanding its behavior in various chemical environments.
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Property Value Source(s)

Molecular Formula C₉H₉NOS₂ [1][2][5][6]

Molecular Weight 211.30 g/mol [2][6][7]

Appearance

Pale cream to pale brown or

white to off-white crystalline

powder/solid.

[5][8][9]

Melting Point
196.0 - 202.0 °C; commonly

cited as 198-200 °C.
[1][2][3][5][8][9]

Boiling Point 358.5 ± 44.0 °C (Predicted) [3][8][9]

Solubility Insoluble in water. [1][3][8][9]

pKa 9.52 ± 0.20 (Predicted) [3][8][9]

IUPAC Name
6-ethoxy-1,3-benzothiazole-2-

thiol
[1]

Synthesis Pathway
6-Ethoxy-2-mercaptobenzothiazole can be synthesized via the reaction of 4-ethoxyaniline

with carbon disulfide and sulfur. This reaction is a common method for creating the 2-

mercaptobenzothiazole scaffold.
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4-Ethoxyaniline

Reaction in Autoclave
(High Temperature & Pressure)

Carbon Disulfide (CS₂) + Sulfur (S)

6-Ethoxy-2-mercaptobenzothiazole

Purification
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Start

Pack 1-2 mm of powdered sample
into a capillary tube

Place capillary in
melting point apparatus

Heat slowly (1-2 °C/min)
near expected M.P.

Observe sample

Record T1:
First liquid appears

Melting begins

Record T2:
All solid melts

Melting complete

Report Range: T1 - T2

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place ~25mg of compound
in a test tube

Add 0.75 mL Water
Shake vigorously Soluble? Test in

5% NaOH
No

Soluble?

Test in
5% HCl

No

Classified as
Weak Acid (Aw)

Yes

Soluble?

Classified as
Base (B)

Yes

Classified as
Neutral (N)

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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